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Compound of Interest

Compound Name: (-)-Lariciresinol

Cat. No.: B1260115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of (-)-Lariciresinol, a
lignan with known biological activities, for use in a variety of in vitro experimental settings.

Adherence to these guidelines will help ensure the accurate and reproducible application of this

compound in cell-based assays.

Data Presentation: Solubility of (-)-Lariciresinol
(-)-Lariciresinol exhibits good solubility in several common organic solvents but has limited

aqueous solubility. The following table summarizes the known solubility data for (-)-
Lariciresinol. It is recommended to use Dimethyl Sulfoxide (DMSO) for the preparation of

high-concentration stock solutions.
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Solvent
Molar Mass (
g/mol )

Solubility
Concentration
(mM)

Notes

Dimethyl

Sulfoxide

(DMSO)

360.40 100 mg/mL[1] 277.47 mM[1]

Recommended

for primary stock

solutions.

Ultrasonic

treatment may

be required.[1]

Use freshly

opened,

anhydrous

DMSO as it is

hygroscopic.[1]

Methanol 360.40 25 mg/mL[1] 69.37 mM[1]

Ultrasonic

treatment may

be required.[1]

Acetone 360.40 Soluble[2][3] -

Qualitative data;

specific

concentration not

reported.

Chloroform 360.40 Soluble[2][3] -

Qualitative data;

specific

concentration not

reported.

Dichloromethane 360.40 Soluble[2][3] -

Qualitative data;

specific

concentration not

reported.

Ethyl Acetate 360.40 Soluble[2][3] -

Qualitative data;

specific

concentration not

reported.
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Water 360.40
174.5 mg/L

(estimated)
~0.48 mM

Very low

solubility. Not

recommended

for stock solution

preparation.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of (-)-Lariciresinol in
DMSO.

Materials:

(-)-Lariciresinol (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipette

Procedure:

Weighing: Accurately weigh the desired amount of (-)-Lariciresinol powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 36.04 mg of (-)-Lariciresinol (Molecular

Weight: 360.40 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the (-)-
Lariciresinol powder.
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Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the vial in an

ultrasonic water bath for 5-10 minutes.[1]

Sterilization: While the high concentration of DMSO is generally self-sterilizing, for stringent

cell culture applications, the stock solution can be sterilized by filtering through a 0.22 µm

syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol details the dilution of the high-concentration DMSO stock solution to a final

working concentration in cell culture medium. It is crucial to maintain a low final concentration

of DMSO to avoid solvent-induced cytotoxicity. The final DMSO concentration should ideally be

≤ 0.1% and not exceed 0.5%.[4][5][6][7][8]

Materials:

100 mM (-)-Lariciresinol stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile pipette tips and tubes

Procedure:

Thawing: Thaw a single aliquot of the 100 mM (-)-Lariciresinol stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, perform an

intermediate dilution of the stock solution in cell culture medium. For example, to achieve a

final concentration of 100 µM with a final DMSO concentration of 0.1%, you can prepare a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/lariciresinol.html
https://www.medchemexpress.com/lariciresinol.html
https://www.reddit.com/r/labrats/comments/170npve/maximum_dmso_concentration_in_media_for_cell/
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.researchgate.net/post/What_must_be_the_maximum_final_DMSO_in_a_cell_culture_plate_24_well_plate_if_I_have_to_dissolve_my_compound_in_DMSO
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://pmc.ncbi.nlm.nih.gov/articles/PMC5723234/
https://www.benchchem.com/product/b1260115?utm_src=pdf-body
https://www.benchchem.com/product/b1260115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


100X intermediate stock (10 mM) by diluting the 100 mM stock 1:10 in sterile DMSO. Then,

add 1 µL of the 10 mM intermediate stock to 1 mL of cell culture medium.

Final Dilution: Directly add the required volume of the stock solution to the pre-warmed cell

culture medium to achieve the desired final concentration of (-)-Lariciresinol. For example,

to make a 100 µM working solution from a 100 mM stock, perform a 1:1000 dilution (e.g.,

add 1 µL of the 100 mM stock to 1 mL of medium). This will result in a final DMSO

concentration of 0.1%.

Mixing: Gently mix the working solution by pipetting up and down or inverting the tube. Avoid

vigorous vortexing which can cause protein denaturation in the medium.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental conditions without

the (-)-Lariciresinol.

Application to Cells: Add the prepared working solution to your cell cultures immediately.

Mandatory Visualizations
Dissolution Workflow for In Vitro Experiments
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Caption: Workflow for preparing (-)-Lariciresinol solutions.
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Hypothetical Signaling Pathway Influenced by (-)-
Lariciresinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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